(3-Bromophenyl)(3-methoxyphenyl)methanol

• IUPAC Name: (3-bromophenyl)-(3-methoxyphenyl)methanol
• InChI: InChI=1S/C14H13BrO2/c1-17-13-7-3-5-11(9-13)14(16)10-4-2-6-12(15)8-10/h2-9,14,16H,1H3
• InChI Key: WIGBNHMSXYXOQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C2=CC(=CC=C2)Br)O
• Molecular Formula: C14H13BrO2
• Molecular Weight: 293.15 g/mol

Description

(3-Bromophenyl)(3-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C14H13BrO2 and its molecular weight is 293.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Theoretical Studies and Molecular Analysis

• DFT Study of Related Compounds : A theoretical study using Density Functional Theory (DFT) was conducted on a similar compound, (RS)-(3-bromophenyl) (pyridine-2yl) methanol. This study included theoretical IR and normal mode analysis, providing insights into the molecular structure and active sites of the molecule (Trivedi, 2017).

Antibacterial Properties

• Antibacterial Bromophenols from Marine Algae : Bromophenols, including compounds related to (3-bromophenyl)(3-methoxyphenyl)methanol, were isolated from the marine red alga Rhodomela confervoides. These compounds exhibited moderate antibacterial activity (Xu et al., 2003).

Synthetic Chemistry Applications

• Synthesis of Biologically Active Compounds : The synthesis of 3,4-Dibromo-5-[2-bromo-3,4-dihydroxy-6-(methoxymethyl)benzyl]benzene-1,2-diol, a natural product, was achieved starting from a compound similar to (3-bromophenyl)(3-methoxyphenyl)methanol (Akbaba et al., 2010).

Photocatalytic Reactions

• Photosubstitution of Methoxyphenyl Phosphates : Research on photocatalytic reactions involving methoxyphenyl compounds showed that methanol can accelerate certain substitution reactions, indicating the potential of (3-bromophenyl)(3-methoxyphenyl)methanol in photocatalytic applications (Nakamura et al., 1993).

Antioxidant Activity

• Antioxidant Activity in Marine Algae : A study on the marine red alga Rhodomela confervoides isolated bromophenols that showed potent antioxidant activities. These activities are relevant for food preservation and health applications (Li et al., 2011).

Lipid Dynamics in Biological Membranes

• Impact on Lipid Dynamics : Methanol, a related compound to (3-methoxyphenyl)methanol, significantly impacts lipid dynamics in biological membranes. This suggests potential applications in studying transmembrane proteins and peptides (Nguyen et al., 2019).

Catalytic Applications

• Electrocatalytic Oxidation Studies : A study focusing on the electrocatalytic oxidation of methanol, a related compound, highlights the potential of (3-bromophenyl)(3-methoxyphenyl)methanol in catalytic applications, particularly in electrochemical processes (Ciszewski & Milczarek, 1996).